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Compound of Interest

Compound Name: Benzoin-D10

Cat. No.: B1469534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides technical information on commercially available high-purity

Benzoin-D10, a deuterated analog of Benzoin. It is intended to assist researchers in sourcing

this stable isotope-labeled compound for use as an internal standard in quantitative analytical

methods, particularly in mass spectrometry-based assays. This document outlines key

specifications from various suppliers, a detailed experimental protocol for its application, and

visual representations of the experimental workflow and quality control processes.

Commercial Suppliers and Specifications
High-purity Benzoin-D10 is available from several reputable chemical suppliers. The following

table summarizes the key quantitative data for Benzoin-D10 offered by prominent commercial

sources. This information is critical for selecting the most suitable material for specific research

needs, ensuring accuracy and reproducibility in experimental results.
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Supplier
Product
Number

CAS
Number

Isotopic
Purity

Chemical
Purity

Molecular
Formula

Formula
Weight

LGC

Standards

TRC-

B204007

56830-64-

9

Not

explicitly

stated,

Certificate

of Analysis

available

Not

explicitly

stated,

Certificate

of Analysis

available

C₁₄H₂D₁₀O

₂
222.31

CDN

Isotopes
D-5839

56830-64-

9

98 atom %

D[1]

Not

explicitly

stated,

Certificate

of Analysis

provided

with

product[1]

C₁₄H₂D₁₀O

₂
222.31

Clearsynth CS-D-1033
56830-64-

9

Not

explicitly

stated,

Certificate

of Analysis

available[2]

Not

explicitly

stated,

Certificate

of Analysis

available[2]

C₁₄H₂D₁₀O

₂
222.31

MedchemE

xpress

HY-

B1550S

56830-64-

9

Not

explicitly

stated,

Certificate

of Analysis

available[3]

Not

explicitly

stated,

Certificate

of Analysis

available[3]

C₁₄H₂D₁₀O

₂
222.31

Toronto

Research

Chemicals

(TRC)

B204007
56830-64-

9

Not

explicitly

stated,

Certificate

of Analysis

available

Not

explicitly

stated,

Certificate

of Analysis

available

C₁₄H₂D₁₀O

₂
222.31
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Experimental Protocol: Quantitative Analysis of a
Target Analyte using Benzoin-D10 as an Internal
Standard by LC-MS/MS
This section details a representative experimental protocol for the quantification of a target

analyte in a biological matrix (e.g., plasma, urine) using Benzoin-D10 as an internal standard

(IS) with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable

isotope-labeled internal standard like Benzoin-D10 is the gold standard in quantitative mass

spectrometry as it co-elutes with the analyte and experiences similar matrix effects, leading to

more accurate and precise quantification.[4]

1. Materials and Reagents

High-purity Benzoin-D10 (from a selected supplier)

High-purity analytical standard of the target analyte

LC-MS grade acetonitrile, methanol, and water

Formic acid (or other appropriate mobile phase modifier)

Biological matrix (e.g., human plasma)

Protein precipitation solvent (e.g., acetonitrile with 1% formic acid)

2. Preparation of Stock and Working Solutions

Benzoin-D10 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve an appropriate amount of Benzoin-D10 in methanol.

Target Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate

amount of the target analyte in methanol.

Working Standard Solutions: Prepare a series of calibration curve standards and quality

control (QC) samples by serial dilution of the target analyte stock solution with the biological

matrix.
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Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Benzoin-D10 IS stock

solution with the protein precipitation solvent.

3. Sample Preparation (Protein Precipitation)

To 100 µL of each calibration standard, QC sample, and unknown sample, add 300 µL of the

internal standard working solution.

Vortex mix for 30 seconds to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to achieve separation of the analyte and internal standard

from matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

Ionization Mode: Positive or negative, depending on the analyte.
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Multiple Reaction Monitoring (MRM): Monitor the precursor-to-product ion transitions for

both the target analyte and Benzoin-D10. The specific transitions will need to be

optimized for the instrument and compounds.

5. Data Analysis and Quantification

Integrate the peak areas of the target analyte and the Benzoin-D10 internal standard for

each sample.

Calculate the peak area ratio (analyte peak area / IS peak area).

Construct a calibration curve by plotting the peak area ratio versus the concentration of the

calibration standards.

Determine the concentration of the target analyte in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Visualizing the Workflow and Quality Control
To further clarify the experimental process and the underlying logic, the following diagrams are

provided in the DOT language for Graphviz.
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Experimental Workflow for Quantitative Analysis

Sample & Standard Preparation

LC-MS/MS Analysis

Data Processing & Quantification

Prepare Calibration Standards & QCs

Protein Precipitation of Samples

Prepare Benzoin-D10 IS Working Solution
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Caption: A flowchart illustrating the key steps in a quantitative analysis workflow using an

internal standard.

Quality Control Logic for High-Purity Benzoin-D10
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Caption: A diagram outlining the logical steps for quality control and verification of high-purity

Benzoin-D10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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